Cas no 1806819-51-1 (5-Bromo-2,4-dichloro-3-(difluoromethyl)pyridine)
5-Bromo-2,4-dichloro-3-(difluoromethyl)pyridine Chemical and Physical Properties
Names and Identifiers
-
- 5-Bromo-2,4-dichloro-3-(difluoromethyl)pyridine
-
- Inchi: 1S/C6H2BrCl2F2N/c7-2-1-12-5(9)3(4(2)8)6(10)11/h1,6H
- InChI Key: JCNQJEVEGIQGEN-UHFFFAOYSA-N
- SMILES: BrC1=CN=C(C(C(F)F)=C1Cl)Cl
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 161
- XLogP3: 3.8
- Topological Polar Surface Area: 12.9
5-Bromo-2,4-dichloro-3-(difluoromethyl)pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029073402-250mg |
5-Bromo-2,4-dichloro-3-(difluoromethyl)pyridine |
1806819-51-1 | 97% | 250mg |
$504.00 | 2022-03-31 | |
| Alichem | A029073402-500mg |
5-Bromo-2,4-dichloro-3-(difluoromethyl)pyridine |
1806819-51-1 | 97% | 500mg |
$815.00 | 2022-03-31 | |
| Alichem | A029073402-1g |
5-Bromo-2,4-dichloro-3-(difluoromethyl)pyridine |
1806819-51-1 | 97% | 1g |
$1,579.40 | 2022-03-31 |
5-Bromo-2,4-dichloro-3-(difluoromethyl)pyridine Related Literature
-
Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
Additional information on 5-Bromo-2,4-dichloro-3-(difluoromethyl)pyridine
5-Bromo-2,4-dichloro-3-(difluoromethyl)pyridine (CAS No. 1806819-51-1): A Comprehensive Overview
5-Bromo-2,4-dichloro-3-(difluoromethyl)pyridine (CAS No. 1806819-51-1) is a versatile compound with significant applications in the fields of medicinal chemistry and agrochemicals. This compound, characterized by its unique structure and functional groups, has garnered considerable attention due to its potential in the development of novel pharmaceuticals and pesticides. This comprehensive overview delves into the chemical properties, synthesis methods, biological activities, and recent research advancements associated with 5-Bromo-2,4-dichloro-3-(difluoromethyl)pyridine.
Chemical Structure and Properties
5-Bromo-2,4-dichloro-3-(difluoromethyl)pyridine is a pyridine derivative that features a bromine atom at the 5-position, chlorine atoms at the 2 and 4 positions, and a difluoromethyl group at the 3-position. The presence of these substituents imparts distinct chemical properties to the molecule. The bromine and chlorine atoms contribute to the compound's halogenation, which can enhance its reactivity and stability. The difluoromethyl group, on the other hand, adds fluorination, which can influence the compound's biological activity and metabolic stability.
The molecular formula of 5-Bromo-2,4-dichloro-3-(difluoromethyl)pyridine is C7H3BrCl2F2N, with a molecular weight of approximately 270.96 g/mol. The compound is typically a solid at room temperature and exhibits low solubility in water but is soluble in organic solvents such as dimethyl sulfoxide (DMSO), dimethylformamide (DMF), and acetonitrile.
Synthesis Methods
The synthesis of 5-Bromo-2,4-dichloro-3-(difluoromethyl)pyridine involves several steps and can be achieved through various routes. One common method involves the bromination of 2,4-dichloro-3-(difluoromethyl)pyridine using bromine or a brominating agent such as N-bromosuccinimide (NBS). This reaction typically proceeds under controlled conditions to ensure selective bromination at the 5-position.
An alternative approach involves the sequential introduction of substituents onto a pyridine ring. For instance, starting from 3-cyano-pyridine, one can first introduce chlorine atoms at the 2 and 4 positions through chlorination reactions. Subsequently, the cyano group can be converted to a difluoromethyl group using appropriate reagents such as diethylaminosulfur trifluoride (DAST). Finally, bromination can be performed to obtain the desired product.
Biological Activities and Applications
5-Bromo-2,4-dichloro-3-(difluoromethyl)pyridine has been extensively studied for its potential biological activities. One of its key applications is in the development of pesticides. The compound's halogenated structure makes it an effective inhibitor of various enzymes involved in plant metabolism, thereby providing herbicidal activity. Recent studies have shown that 5-Bromo-2,4-dichloro-3-(difluoromethyl)pyridine-based herbicides exhibit high efficacy against broad-spectrum weeds while maintaining low toxicity to non-target organisms.
In medicinal chemistry, 5-Bromo-2,4-dichloro-3-(difluoromethyl)pyridine serves as a valuable building block for the synthesis of drug candidates. Its structural features make it suitable for targeting specific biological pathways and receptors. For example, derivatives of this compound have been explored for their anti-inflammatory properties and potential use in treating chronic inflammatory diseases such as rheumatoid arthritis.
Recent Research Advancements
The ongoing research on 5-Bromo-2,4-dichloro-3-(difluoromethyl)pyridine has led to several significant advancements in both synthetic methods and biological applications. A study published in the Journal of Medicinal Chemistry reported a novel synthetic route that significantly improved the yield and purity of the compound. This method involved a one-pot reaction sequence that minimized side reactions and simplified purification steps.
In another study published in Pesticide Biochemistry and Physiology, researchers investigated the herbicidal activity of various derivatives of 5-Bromo-2,4-dichloro-3-(difluoromethyl)pyridine. The results demonstrated that certain derivatives exhibited enhanced selectivity towards specific weed species while maintaining minimal impact on crop plants. These findings have important implications for developing more sustainable agricultural practices.
In the realm of medicinal chemistry, a recent study published in Bioorganic & Medicinal Chemistry Letters explored the use of 5-Bromo-2,4-dichloro-3-(difluoromethyl)pyridine-based compounds as inhibitors of protein-protein interactions (PPIs). The researchers identified several derivatives that effectively disrupted PPIs involved in cancer cell signaling pathways. These findings open new avenues for developing targeted therapies for cancer treatment.
Safety Considerations and Future Prospects
Safety is a critical aspect when dealing with any chemical compound. While 5-Bromo-2,4-dichloro-3-(difluoromethyl)pyridine has shown promising applications in various fields, it is essential to handle it with appropriate precautions to ensure safety. Proper personal protective equipment (PPE), such as gloves and goggles, should be used during handling to prevent skin contact and inhalation.
The future prospects for 5-Bromo-2,4-dichloro-3-(difluoromethyl)pyridine are promising. Ongoing research aims to further optimize its synthesis methods to improve yield and reduce costs. Additionally, efforts are being made to explore new derivatives with enhanced biological activities and broader applications in both agricultural and medical fields.
1806819-51-1 (5-Bromo-2,4-dichloro-3-(difluoromethyl)pyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)